Cas no 1342834-18-7 (2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid)

• Product Name: 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid
• CAS No: 1342834-18-7
• MF: C₂₃H₁₈ClNO₄
• MW: 407.846325397491
• MDL: MFCD18351984
• CID: 5188603
• PubChem ID: 53706221
• Update Time: 2025-06-16

2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3-chlorophenyl)({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]acetic acid
• 2-[3-chloro-N-(9H-fluoren-9-ylmethoxycarbonyl)anilino]acetic acid
• 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

• MDL： MFCD18351984
• Inchi： 1S/C23H18ClNO4/c24-15-6-5-7-16(12-15)25(13-22(26)27)23(28)29-14-21-19-10-3-1-8-17(19)18-9-2-4-11-20(18)21/h1-12,21H,13-14H2,(H,26,27)
• InChI Key： BXJQWRIQYRGYMM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• XLogP3: 5
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid

Comprehensive Overview of 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 1342834-18-7)

2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 1342834-18-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-3-chlorophenylglycine, belongs to the class of Fmoc-protected amino acids, which are critical building blocks in solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for the amino functionality, enabling controlled elongation of peptide chains. Its unique structure, featuring a 3-chlorophenyl side chain, makes it valuable for introducing hydrophobic and sterically demanding residues into peptides, enhancing their stability and binding affinity.

The growing demand for custom peptides and therapeutic proteins has propelled interest in Fmoc-protected amino acids like 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid. Researchers frequently search for "Fmoc-3-chlorophenylglycine synthesis" or "CAS 1342834-18-7 applications" to explore its role in drug discovery. This compound is particularly relevant in the development of peptide-based therapeutics, a hot topic in biopharmaceuticals due to their high specificity and low toxicity. Recent advancements in cancer research and neurodegenerative disease studies have further highlighted the importance of modified amino acids in designing targeted therapies.

From a synthetic chemistry perspective, 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid exhibits excellent compatibility with standard SPPS protocols. The 3-chlorophenyl moiety contributes to the compound’s lipophilicity, influencing peptide-membrane interactions—a key factor in drug delivery systems. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a critical parameter for ensuring reproducible peptide synthesis. Suppliers often emphasize "high-purity CAS 1342834-18-7" to meet stringent research requirements.

Environmental and regulatory considerations also play a role in the usage of Fmoc-protected amino acids. While 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid is not classified as hazardous, proper handling protocols are recommended to maintain integrity during storage. The compound’s stability under acidic conditions (e.g., during Fmoc deprotection with piperidine) makes it a reliable choice for automated peptide synthesizers. Researchers exploring "green chemistry in peptide synthesis" may find interest in solvent optimization strategies for this derivative.

In summary, 2-(3-chlorophenyl)({(9H-fluoren-9-yl)methoxycarbonyl})aminoacetic acid (CAS No. 1342834-18-7) represents a versatile tool in modern peptide science. Its applications span from antibody-drug conjugates (ADCs) to peptide vaccines, aligning with trends in personalized medicine. As the scientific community continues to investigate "non-natural amino acids in drug design", this compound’s relevance is expected to grow, driven by innovations in bioconjugation techniques and structural biology.